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Compound of Interest

Compound Name: Ganorbiformin B

Cat. No.: B15139080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reported biological effects of

Ganorbiformin B with other structurally related compounds, supported by available

experimental data. The focus is on the anti-mycobacterial properties of this lanostane

triterpenoid, a class of natural products showing promise in the search for new anti-tuberculosis

agents. To date, no independent verification studies for the biological effects of Ganorbiformin
B have been identified in the public domain. This document, therefore, presents the initially

reported findings and juxtaposes them with data on similar compounds to offer a framework for

future validation and research.

Quantitative Data Summary
The primary reported biological activity of Ganorbiformin B is its inhibitory effect against

Mycobacterium tuberculosis. The following table summarizes the available minimum inhibitory

concentration (MIC) data for Ganorbiformin B and other related lanostane triterpenoids.
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Compound
Mycobacterium
tuberculosis Strain

Minimum Inhibitory
Concentration
(MIC)

Source

Ganorbiformin B H37Ra 1.3 µM [1]

Ganodermic acid S H37Ra 3.13 µg/mL

Ganoderic acid T -
Data not available for

direct comparison

3-epi-astrapteridiol H37Rv 34.0 µg/mL

Astrahygrone H37Rv 64.0 µg/mL

Note: Direct comparison of MIC values should be approached with caution due to potential

variations in experimental protocols between different studies. The molecular weight of

Ganorbiformin B is 570.76 g/mol .

Experimental Protocols
The following provides a detailed methodology for the key experiment cited for Ganorbiformin
B, the microplate Alamar blue assay (MABA), which is a standard method for determining the

MIC of compounds against Mycobacterium tuberculosis.

Microplate Alamar Blue Assay (MABA) for
Mycobacterium tuberculosis
This protocol is a standard representation and may have been adapted in the original,

unpublished study.

1. Preparation of Mycobacterial Inoculum:

Mycobacterium tuberculosis H37Ra is grown in Middlebrook 7H9 broth supplemented with

0.2% (v/v) glycerol, 10% (v/v) oleic acid-albumin-dextrose-catalase (OADC), and 0.05% (v/v)

Tween 80.

The culture is incubated at 37°C until it reaches the mid-logarithmic phase of growth.
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The bacterial suspension is then diluted in fresh Middlebrook 7H9 broth to a turbidity

corresponding to a McFarland standard of 1.0, and further diluted 1:20 to achieve the final

inoculum concentration.

2. Compound Preparation and Plating:

Ganorbiformin B and other test compounds are dissolved in dimethyl sulfoxide (DMSO) to

create stock solutions.

Serial two-fold dilutions of the compounds are prepared in Middlebrook 7H9 broth in a 96-

well microplate. The final concentration of DMSO should not exceed 1% in the assay wells.

3. Inoculation and Incubation:

The prepared mycobacterial inoculum is added to each well of the microplate containing the

diluted compounds.

Control wells containing bacteria with no compound (positive control) and wells with media

only (negative control) are included.

The microplate is sealed and incubated at 37°C for 5-7 days.

4. Alamar Blue Addition and Reading:

After the incubation period, a freshly prepared solution of Alamar blue (resazurin) and Tween

80 is added to each well.

The plate is re-incubated for 24-48 hours.

The results are read visually or using a fluorometer. A color change from blue (oxidized) to

pink (reduced) indicates bacterial growth.

5. MIC Determination:

The MIC is defined as the lowest concentration of the compound that prevents the color

change of the Alamar blue reagent from blue to pink, indicating at least 90% inhibition of

bacterial growth.
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Visualizations
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Caption: Hypothetical mechanisms of Ganorbiformin B's anti-mycobacterial action.

Experimental Workflow for Ganorbiformin B Bioactivity
Testing
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Caption: Workflow for isolating and testing Ganorbiformin B's bioactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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